1-Imidazol-1-ylcyclohexane-1-carboxylic acid

• IUPAC Name: 1-imidazol-1-ylcyclohexane-1-carboxylic acid
• InChI: InChI=1S/C10H14N2O2/c13-9(14)10(4-2-1-3-5-10)12-7-6-11-8-12/h6-8H,1-5H2,(H,13,14)
• InChI Key: VYUVSFFUZXZQAW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C(=O)O)N2C=CN=C2
• Molecular Formula: C10H14N2O2
• Molecular Weight: 194.23 g/mol

Description

1-Imidazol-1-ylcyclohexane-1-carboxylic acid is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various areas. This compound is also known as histidine or histidinic acid and is an essential amino acid that is required for the proper functioning of the human body. The synthesis method of this compound is an important aspect that needs to be considered to understand its properties and applications.

Mechanism of Action

The mechanism of action of 1-Imidazol-1-ylcyclohexane-1-carboxylic acid is not fully understood. However, it is known to play a crucial role in the regulation of various physiological processes in the body. It is an important component of various enzymes and plays a crucial role in the metabolism of various substances in the body.
Biochemical and Physiological Effects:
This compound has various biochemical and physiological effects. It is an important component of various enzymes and plays a crucial role in the metabolism of various substances in the body. It is also involved in the regulation of various physiological processes in the body, such as the regulation of blood pressure, the immune response, and the production of red blood cells.

Advantages and Limitations for Lab Experiments

1-Imidazol-1-ylcyclohexane-1-carboxylic acid has various advantages and limitations for lab experiments. One of the advantages is that it is a readily available compound that can be synthesized easily. It is also an important component of various enzymes and plays a crucial role in the metabolism of various substances in the body. One of the limitations is that it is a relatively unstable compound that can degrade quickly if not stored properly.

Future Directions

There are various future directions for the study of 1-Imidazol-1-ylcyclohexane-1-carboxylic acid. One of the future directions is the study of its role in the regulation of various physiological processes in the body. Another future direction is the study of its potential applications in the development of new drugs and pharmaceuticals. The study of its mechanism of action and its biochemical and physiological effects can also lead to new insights into the functioning of the human body.

Synthesis Methods

The synthesis of 1-Imidazol-1-ylcyclohexane-1-carboxylic acid can be achieved through various methods. One of the most common methods is the reaction of histidine with sodium hydroxide. This reaction results in the formation of this compound along with water and sodium chloride. Another method is the synthesis of histidine through the reaction of imidazole and beta-alanine. This reaction results in the formation of histidine, which can then be converted to this compound through various chemical reactions.

Scientific Research Applications

1-Imidazol-1-ylcyclohexane-1-carboxylic acid has various applications in scientific research. It is used as a precursor in the synthesis of various drugs and pharmaceuticals. It is also used in the preparation of various biochemical and physiological reagents. This compound is also used in the study of protein structure and function. It is an important component of various enzymes and plays a crucial role in the metabolism of various substances in the body.